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Compound of Interest

Compound Name: Avermectin B1a monosaccharide

Cat. No.: B605700 Get Quote

A-Technical-Guide-to-Avermectin-B1a-
Monosaccharide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Avermectin B1a
monosaccharide, a key derivative of the potent anthelmintic and insecticidal agent,

Avermectin B1a. This document details its physicochemical properties, experimental protocols

for its preparation and characterization, and insights into its biological mechanism of action.

Physicochemical Properties of Avermectin B1a
Monosaccharide
Avermectin B1a monosaccharide is a semi-synthetic macrolide produced by the selective

acid hydrolysis of the terminal oleandrose sugar from Avermectin B1a.[1] This modification

results in a potent inhibitor of nematode larval development, though it is devoid of the paralytic

activity observed with the parent compound.[1] The key quantitative data for this compound are

summarized in the table below.
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Property Value References

Molecular Formula C41H60O11 [1][2][3][4]

Molecular Weight 728.9 g/mol [1][4]

Exact Mass 728.4136 [2]

Elemental Analysis
C: 67.56%, H: 8.30%, O:

24.14%
[2]

CAS Number 71831-09-9 [1][2]

Experimental Protocols
Generation of Avermectin B1a Monosaccharide via Acid
Hydrolysis
This protocol describes the controlled acid hydrolysis of Avermectin B1a to yield its

monosaccharide derivative.

Materials:

Avermectin B1a (1.0 g)[5]

Acetonitrile (ACN)[5]

0.5 M Hydrochloric Acid (HCl)[5]

0.5 M Sodium Hydroxide (NaOH)[5]

Ultimate AQ-C18 column (250 × 70 mm, 10 µm particle size)[5]

10 mM Ammonium Acetate (NH4OAc) in Water (H2O)[5]

Procedure:

Dissolve 1.0 g of Avermectin B1a in 100 mL of ACN.[5]

Add 100 mL of 0.5 M HCl to the solution and stir for 24 hours.[5]
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Neutralize the reaction by adding 100 mL of 0.5 M NaOH.[5]

Add an additional 100 mL of ACN to the neutralized solution.[5]

Separate the resulting degradation product using a gradient elution on an Ultimate AQ-C18

column at room temperature.[5]

The mobile phase consists of a gradient of 10 mM NH4OAc in H2O (Mobile Phase A) and

ACN (Mobile Phase B).[5]

The gradient elution is performed at a flow rate of 200 mL/min as follows:

0 min: 55% B

41 min: 77% B

42 min: 100% B

47 min: 100% B[5]

Characterization by High-Resolution Mass Spectrometry
(HRMS) and Nuclear Magnetic Resonance (NMR)
Spectroscopy
The identity and purity of the synthesized Avermectin B1a monosaccharide can be confirmed

using LC-HRMS and NMR.

Instrumentation:

Liquid chromatography-high resolution mass spectrometer (LC-HRMS)[5]

Nuclear magnetic resonance (NMR) spectrometer (for 1D and 2D spectra)[5]

LC-HRMS Analysis:

Analyze the forced degraded samples using a gradient elution on an ACE UltraCore 2.5

SuperC18 column (150 × 4.6 mm, 2.5 µm particle size).[5]
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Employ positive ionization mode (ESI+) for mass spectrometry data collection.[5]

Set the mass spectrometer parameters as follows:

Capillary voltage: 3.0 kV

Sampling cone voltage: 40 V

Source temperature: 100 °C

Cone gas flow rate: 50 L/h

Desolvation gas flow rate: 600 L/h at 350 °C[5]

Obtain a full MS scan within the mass range of 50–1200 Da.[5]

The identity of monosaccharide B1a is confirmed by the loss of a single saccharide unit from

Avermectin B1a.[5]

NMR Analysis:

Acquire 1D (¹H and ¹³C) and 2D (COSY, HMBC) NMR spectra.[5]

Compare the spectra of the product with that of the starting Avermectin B1a.

The absence of the signals corresponding to the second saccharide unit in the product's

spectra, along with key chemical shift changes at H-4′ and C-4′, confirms the formation of the

monosaccharide.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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